Cas no 2172122-06-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• CAS No: 2172122-06-2
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5905808
• PubChem ID: 165478662
• Update Time: 2025-08-05

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
• EN300-1513638
• SCHEMBL24201048
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid
• 2172122-06-2

• Inchi： 1S/C23H26N2O5/c1-25(14-12-22(27)28)21(26)11-6-13-24-23(29)30-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,24,29)(H,27,28)
• InChI Key： BDPXCRWRHADWTI-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2172122-06-2)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2172122-06-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. The Fmoc group serves as a protective moiety for amines, ensuring precise control over peptide chain elongation. Researchers and manufacturers are increasingly focusing on this compound due to its high purity, stability, and compatibility with automated synthesis platforms.

The structural complexity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid underscores its versatility. The N-methylbutanamido moiety enhances lipophilicity, which is critical for improving membrane permeability in therapeutic peptides. Meanwhile, the propanoic acid terminus allows for further functionalization, making it a valuable building block for peptide-based drug candidates. Recent studies highlight its application in developing targeted cancer therapies and antimicrobial peptides, aligning with the growing demand for precision medicine and alternatives to traditional antibiotics.

One of the most searched questions in the context of Fmoc chemistry is: "How does CAS No. 2172122-06-2 compare to other protective groups like Boc or Cbz?" The answer lies in the orthogonal protection strategy offered by Fmoc, which is compatible with mild base deprotection conditions, reducing side reactions. This feature is particularly advantageous for synthesizing long-chain peptides and glycopeptides, where preserving side-chain functionalities is crucial. Additionally, the compound’s compatibility with green chemistry principles—such as reduced solvent usage in SPPS—resonates with the industry’s shift toward sustainable practices.

Another trending topic is the integration of AI-driven drug design with traditional peptide synthesis. Computational tools now predict optimal Fmoc-protected amino acid sequences for specific targets, accelerating the development of peptide therapeutics. For instance, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid has been flagged in machine learning models as a key component for designing GPCR-targeting peptides, a hot area in neurological and metabolic disorder research. This synergy between wet-lab synthesis and in silico optimization is reshaping R&D pipelines.

From a commercial perspective, the global market for peptide synthesis reagents is projected to grow exponentially, driven by demand for personalized medicine and biologics. Suppliers of CAS No. 2172122-06-2 emphasize its GMP-grade availability and scalability, addressing pain points in large-scale production. Regulatory agencies like the FDA and EMA have also streamlined guidelines for peptide-based drugs, further incentivizing investment in compounds like this. Frequently searched terms such as "Fmoc-amino acid suppliers" and "peptide coupling reagents" reflect this surge in interest.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2172122-06-2) stands at the intersection of innovation and practicality. Its role in advancing peptide therapeutics, coupled with its alignment with sustainable chemistry and computational drug design, ensures its relevance in future scientific breakthroughs. As researchers continue to explore its potential, this compound will undoubtedly remain a cornerstone in both academic and industrial settings.